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Introduction

Targeted alpha therapy (TAT) is a promising modality in precision oncology, delivering highly
potent alpha-emitting radionuclides to cancer cells while minimizing damage to surrounding
healthy tissue. Actinium-225 (225Ac), with its high linear energy transfer and favorable decay
cascade, is a radionuclide of significant interest. 225Ac-PSMA-Trillium (also known as BAY
3563254) is a next-generation targeted alpha therapy currently under clinical investigation for
metastatic castration-resistant prostate cancer (MCRPC).[1][2][3][4][5] This investigational
agent is a novel radioligand composed of a triad of key components: a high-affinity prostate-
specific membrane antigen (PSMA) inhibitor for precise tumor targeting, a customized albumin-
binding domain to prolong plasma residence time and enhance therapeutic index, and the
"Macropa" chelator for efficient and stable complexation of Actinium-225.[6]

These application notes provide a detailed, representative protocol for the radiolabeling of a
PSMA-Trillium construct with Actinium-225, based on available scientific literature regarding
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the Macropa chelator and general 225Ac radiochemistry. It also includes information on quality
control procedures and a summary of available preclinical data.

Technology Overview: The Trillium and Macropa
Platforms

The 225Ac-PSMA-Trillium platform, developed by Ratio Therapeutics, integrates two key
proprietary technologies:

o Trillium™ Platform: This is a versatile scaffold that combines a tumor-targeting moiety (in this
case, a PSMA inhibitor) with a pharmacokinetic-modulating group. This design allows for the
optimization of drug delivery to the tumor and can be adapted for various cancer targets. The
inclusion of an albumin-binding moiety is designed to improve tumor uptake while reducing
uptake in normal tissues like the salivary glands.[6][7]

o Macropa™ Chelator: This novel chelator is specifically designed for the efficient and stable
chelation of Actinium-225. A significant advantage of the Macropa chelator is its ability to
complex 225Ac under mild conditions, including at room temperature, which is beneficial for
sensitive biomolecules.[8] This contrasts with traditional DOTA-based chelators that often
require heating for efficient labeling.[8][9]

Preclinical Data Summary

Preclinical evaluation of 225Ac-PSMA-Trillium has demonstrated promising results, supporting
its advancement into clinical trials. The following table summarizes key findings from published
abstracts.
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Parameter

Observation

Reference(s)

In Vitro Stability

The 225Ac-PSMA-Trillium
complex demonstrated good

stability for up to 48 hours.

[7]

In Vitro Cytotoxicity

Potent in vitro cytotoxicity was
observed in the LNCaP
subclone C4-2 (0.114 kBg/ml).

[7]

In Vivo Biodistribution

Consistent with its albumin-
binding properties, 225Ac-
PSMA-Trillium showed a
relatively slow pharmacokinetic
profile with approximately 5%
of the injected dose per gram
(% 1D/g) remaining in the blood
after 24 hours. Tumor
accumulation peaked at
around 20% ID/g after 5-7
days.

[7]

Tumor Penetration

Autoradiography demonstrated
fast and homogeneous
distribution across the tumor

within 15 minutes of injection.

[7]

Therapeutic Efficacy

In a LNCaP prostate cancer
model, a single dose of 300
kBg/kg increased the time for
the tumor to reach 400 mm3 by
35 days. In an androgen-
independent PDX model
(KuCaP-1), a single 250
kBg/kg dose induced strong
tumor growth inhibition over 35

days.

[7]
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Experimental Protocol: Radiolabeling of PSMA-
Trillium with 225Ac

This protocol is a representative procedure based on the known properties of the Macropa
chelator and general practices for 225Ac radiolabeling. Exact parameters may need to be
optimized for specific PSMA-Trillium constructs and 225Ac sources.

Materials and Reagents:

PSMA-Trillium precursor (containing the Macropa chelator)

e Actinium-225 (225Ac) in dilute HCI (e.g., 0.1 M HCI)

o Ammonium acetate buffer (0.1 M, pH 5.5), metal-free

o Metal-free water

 Sterile, low-binding vials

e Heating block (optional, for comparison with DOTA-based labeling)

e Radio-TLC system (e.g., ITLC-SG strips)

¢ Radio-HPLC system with a suitable column (e.g., C18) and detector

e Dose calibrator

Radiolabeling Procedure:

e Precursor Preparation:

o Allow the vial of lyophilized PSMA-Trillium precursor to reach room temperature.

o Reconstitute the precursor in metal-free water to a desired concentration (e.g., 1 mg/mL).
The non-radioactive PSMA-Trillium can be used to prepare a calibration curve for HPLC
analysis.[10]

¢ Reaction Setup:
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o In a sterile, low-binding vial, add a specific volume of the PSMA-Trillium precursor
solution.

o Add an appropriate volume of 0.1 M ammonium acetate buffer (pH 5.5).

o Carefully add the required activity of 225Ac solution to the vial. The final reaction volume
should be kept small to maintain a high concentration of reactants.

e Incubation:
o Gently mix the reaction solution.

o Incubate the reaction mixture at room temperature for 30 minutes. Studies with Macropa-
based chelators have shown quantitative radiolabeling of 225Ac under these mild
conditions.[9][11]

e Quality Control (see detailed section below):

o Perform radio-TLC and/or radio-HPLC to determine the radiochemical yield and purity of
the 225Ac-PSMA-Trillium.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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